Cas no 73426-15-0 (2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride)

2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride structure
73426-15-0 structure
Product name:2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride
CAS No:73426-15-0
MF:C19H28ClN3OS
MW:381.963122367859
CID:1760645
PubChem ID:3056138

2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(2-aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide hydrochloride
    • 2-[4-(2-aminoethyl)-3,4-dihydro-2H-thiopyrano[2,3-b]indol-9-yl]-N,N-diethylacetamide,hydrochloride
    • 73426-15-0
    • DTXSID10994183
    • 2-[4-(2-Aminoethyl)-3,4-dihydrothiopyrano[2,3-b]indol-9(2H)-yl]-N,N-diethylacetamide--hydrogen chloride (1/1)
    • Thiopyrano(2,3-b)indole-9-acetamide, 2,3,4,9-tetrahydro-N,N-diethyl-4-((methylamino)methyl)-, monohydrochloride
    • Inchi: InChI=1S/C19H27N3OS.ClH/c1-3-21(4-2)17(23)13-22-16-8-6-5-7-15(16)18-14(9-11-20)10-12-24-19(18)22;/h5-8,14H,3-4,9-13,20H2,1-2H3;1H
    • InChI Key: QZZSJXZWQHUIPZ-UHFFFAOYSA-N
    • SMILES: CCN(CC)C(=O)CN1C2=CC=CC=C2C3=C1SCCC3CCN.Cl

Computed Properties

  • Exact Mass: 381.1641614g/mol
  • Monoisotopic Mass: 381.1641614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 429
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.6Ų

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